Cas no 469-14-7 (beta2-Chaconine)

• Product Name: beta2-Chaconine
• CAS No: 469-14-7
• MF: C₃₉H₆₃NO₁₀
• MW: 705.918233156204
• CID: 331914
• Update Time: 2024-02-29

beta2-Chaconine Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b)-solanid-5-en-3-yl 4-O-(6-deoxy-a-L-mannopyranosyl)-
• BETA2-CHACONINE
• beta(sub 2)-Chaconine
• beta-D-Glucopyranoside, (3-beta)-solanid-5-en-3-yl 4-O-(6-deoxy-alpha-L-mannopyranosyl)-
• Solanid-5-en-3-yl 4-O-(6-deoxyhexopyranosyl)hexopyranoside
• beta2-Chaconine

• Inchi： 1S/C39H63NO10/c1-18-6-9-26-19(2)29-27(40(26)16-18)15-25-23-8-7-21-14-22(10-12-38(21,4)24(23)11-13-39(25,29)5)48-37-34(46)32(44)35(28(17-41)49-37)50-36-33(45)31(43)30(42)20(3)47-36/h7,18-20,22-37,41-46H,6,8-17H2,1-5H3/t18-,19+,20-,22?,23+,24?,25-,26+,27-,28+,29-,30-,31+,32+,33+,34+,35+,36-,37+,38-,39-/m0/s1
• InChI Key： IBVPROGUDFDQRN-PZFYPTLZSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)C1CC[C@@]2(C)C(C1)=CC[C@@H]1C2CC[C@@]2(C)[C@H]1C[C@H]1[C@@H]2[C@H](C)[C@H]2CC[C@H](C)CN12

Computed Properties

• Exact Mass: 705.445
• Monoisotopic Mass: 705.445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 50
• Rotatable Bond Count: 5
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162

Experimental Properties

• Density: 1.32
• Boiling Point: 817.6°Cat760mmHg
• Flash Point: 448.3°C
• Refractive Index: 1.614

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins